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Compound Focus: Glycyl-dl-serine

Cat. No.: S750447

Property Value

CAS Number 687-38-7 [1] [2]

Molecular Formula CsH10N204 [1]

Molecular Weight 162.144 g/mol [1]

Density 1.4+0.1 g/cm? [1]

Melting Point 7 °C (lit.) [1]

Boiling Point 513.0£50.0 °C at 760 mmHg [1]
Flash Point 264.1+30.1 °C [1]

Storage Condition -20°C [1]

Insights on Solubility from Related Research

While the solubility of Glycyl-DL-serine itself is not reported, the search results provide context on how the

solubility of similar compounds is studied.
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e Focus on Amino Acids and Dipeptides: Research often investigates the solubility of fundamental
amino acids like glycine [3] and dl-serine [4], as well as dipeptides like glycyl-dl-serine [5] [6].
These studies are crucial for understanding processes in biochemistry and pharmaceutical
development [3] [4] [6].

¢ Common Measurement Technique: A frequently used method for determining amino acid solubility
is 'analytical formol titrimetry' [4]. This technique involves titrating the amino group of the
compound in the presence of formaldehyde, which allows for accurate quantification in aqueous
solutions.

¢ Thermodynamic Properties: Several studies have measured the partial molar volumes and other
thermodynamic properties of glycyl-dl-serine in aqueous solution [5] [6]. This data is essential for
understanding the molecule's interactions with water and its solvation behavior, which are directly
related to its solubility.

Proposed Experimental Workflow for Solubility
Determination

Given the lack of direct data, here is a logical workflow you could follow to determine the water solubility of

Glycyl-DL-serine experimentally, based on the methodologies identified.
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Experimental workflow for determining Glycyl-DL-serine solubility, highlighting key methodological

considerations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s750447?utm_src=pdf-body-img
https://www.smolecule.com/products/s750447?utm_src=pdf-body
https://www.smolecule.com/products/s750447?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. H-Gly- DL -Ser-OH | CAS#:687-38-7 | Chemsrc [chemsrc.com]

2. Gly-Ser | C5H10N204 [chemspider.com]

3. (PDF) Solubility Data of Glycine in Water and Justification of Literature Results [academia.edu]
4. Study of the Solubility and Transfer Thermodynamics of... [link.springer.com]

5. Thermodynamic properties of peptide solutions 4. Partial molar... [scispace.com]

6. Thermodynamic properties of peptide solutions 5. Partial molar volumes of glycylglycine, glycyl-dI-

leucine, and glycyl-dl-serine at 308.15 and 318.15 K - ScienceDirect [sciencedirect.com]

To cite this document: Smolecule. [Physical & Chemical Properties of Glycyl-DL-serine]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b750447#glycyl-dl-serine-

water-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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